Cas no 68155-50-0 (3,4-bisisopropylphenol)

3,4-bisisopropylphenol structure
3,4-bisisopropylphenol structure
Product Name:3,4-bisisopropylphenol
CAS No:68155-50-0
MF:C12H18O
MW:178.270723819733
CID:969274
PubChem ID:109652
Update Time:2025-04-19

3,4-bisisopropylphenol Chemical and Physical Properties

Names and Identifiers

    • 3,4-bisisopropylphenol
    • 3,4-di(propan-2-yl)phenol
    • 3,4-Diisopropylphenol
    • Phenol, 3,4-bis(1-methylethyl)-
    • DTXSID8071190
    • MB22559
    • 3,4-BIS(PROPAN-2-YL)PHENOL
    • SCHEMBL3957742
    • EINECS 268-964-7
    • NS00036453
    • 68155-50-0
    • VTJCIWXYZXSECW-UHFFFAOYSA-N
    • Inchi: 1S/C12H18O/c1-8(2)11-6-5-10(13)7-12(11)9(3)4/h5-9,13H,1-4H3
    • InChI Key: VTJCIWXYZXSECW-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=C(C=1)C(C)C)C(C)C

Computed Properties

  • Exact Mass: 178.13584
  • Monoisotopic Mass: 178.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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